molecular formula C13H20O2S B8378395 1-[(2,2-Diethoxyethyl)sulfanyl]-3-methylbenzene CAS No. 51830-51-4

1-[(2,2-Diethoxyethyl)sulfanyl]-3-methylbenzene

Cat. No.: B8378395
CAS No.: 51830-51-4
M. Wt: 240.36 g/mol
InChI Key: NYLOSPOOCOREQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(2,2-Diethoxyethyl)sulfanyl]-3-methylbenzene is a useful research compound. Its molecular formula is C13H20O2S and its molecular weight is 240.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

51830-51-4

Molecular Formula

C13H20O2S

Molecular Weight

240.36 g/mol

IUPAC Name

1-(2,2-diethoxyethylsulfanyl)-3-methylbenzene

InChI

InChI=1S/C13H20O2S/c1-4-14-13(15-5-2)10-16-12-8-6-7-11(3)9-12/h6-9,13H,4-5,10H2,1-3H3

InChI Key

NYLOSPOOCOREQT-UHFFFAOYSA-N

Canonical SMILES

CCOC(CSC1=CC=CC(=C1)C)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 90 mL of ethanol is dissolved 25 g of toluenethiol, to which are added 12.42 g of potassium hydroxide and 33.3 mL of bromoacetaldehyde diethyl acetal. The mixture thus obtained is heated under reflux for 2.5 hours. The reaction mixture is introduced into a mixture of ice water and diethyl ether, and the organic layer is separated. The organic layer is washed with saturated aqueous solution of sodium chloride and dried over anhydrous magnesium sulfate, the solvent is distilled off under reduced pressure, and the residue is distilled under reduced pressure (113-125° C./2.5 mm Hg) to obtain 41.5 g of 1-[(2,2-diethoxyethyl)sulfanyl]-3-methylbenzene as an oily product.
Quantity
12.42 g
Type
reactant
Reaction Step One
Quantity
33.3 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
25 g
Type
reactant
Reaction Step Three
Quantity
90 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.